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Compound of Interest

Compound Name: Pentyl acetate

Cat. No.: B166345

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safe handling, storage, and
emergency procedures for pentyl acetate in a laboratory setting. Adherence to these
guidelines is crucial for ensuring the safety of all personnel and the integrity of research
activities.

Chemical and Physical Properties

Pentyl acetate, also known as n-amyl acetate or banana oil, is a colorless liquid with a
characteristic banana-like odor.[1][2][3][4][5] It is a flammable liquid and its vapor can form
explosive mixtures with air.[6][7] Understanding its physical and chemical properties is
fundamental to its safe handling.
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Property Value References
CAS Number 628-63-7 [1][8][9][10]
Molecular Formula C7H1402 [3][10][11]
Molecular Weight 130.18 g/mol [1103][11]
Appearance Clear, colorless liquid [1112114]
Odor Banana-like [1112]131[4]
Boiling Point 148 - 149 °C [1][3][10][11]
Melting Point -70.8to-71°C [1][3][10][11]
Flash Point 23.910 40.0 °C (Closed Cup) [1][11][12]
Density 0.87 - 0.876 g/cm3 at 20-25 °C [1][10]
Vapor Density 4.5 (vs air) [1][11]
Vapor Pressure 4 -5.17 mmHg [11[2]

Solubility

Slightly soluble in water;

soluble in ethyl alcohol

[1]3]

Flammability Limits

LEL: 1.1% UEL: 7.5%

[1]

Autoignition Temperature

360 °C

[1]

Hazard Identification and Classification

Pentyl acetate is classified as a flammable liquid and poses several health hazards.[1][8]
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Hazard Class GHS Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids Category 3
vapor
] ] o H316: Causes mild skin
Skin Corrosion/Irritation Category 3 S
irritation
Hazardous to the Aquatic o
Category 3 H402: Harmful to aquatic life

Environment, Acute Hazard

Hazardous to the Aquatic o
_ H412: Harmful to aquatic life
Environment, Long-term Category 3 ) ]
with long lasting effects
Hazard

Supplemental Hazard Information: Repeated exposure may cause skin dryness or cracking
(EUHO066).[9]

Exposure Limits

Occupational exposure limits have been established to minimize the health risks associated
with pentyl acetate inhalation.

Organization TWA STEL References
OSHA (PEL) 100 ppm (525 mg/m3) - [1][5]

ACGIH (TLV) 50 ppm 100 ppm [1][13]
NIOSH (REL) 100 ppm (525 mg/m3) - [5]

EU (IOELV) 50 ppm (270 mg/m3) 100 ppm (540 mg/m3) [9]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling pentyl acetate to
prevent exposure.
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Protection Type Specification References

) Chemical safety goggles or
Eye/Face Protection ) [8][9][14][15]
face shield.

Chemical-resistant gloves
(e.g., tested to EN 374), flame-

Skin Protection retardant antistatic protective
clothing, and closed-toe shoes.
[71[8][9][15]

If ventilation is inadequate, a
NIOSH/MSHA-approved

Respiratory Protection respirator with an organic
vapor cartridge is required.[8]
[15]

Safe Handling and Storage Protocols
Handling

e Ventilation: Handle pentyl acetate in a well-ventilated area, preferably in a chemical fume
hood.[8][9][14]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]
[8][9] No smoking.[1][8][9]

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[1][8][14]

¢ Tools: Use only non-sparking tools.[1][8][14]

o Personal Hygiene: Wash hands thoroughly after handling.[1][9] Do not eat, drink, or smoke in
the work area.[16]

Storage

e Location: Store in a cool, dry, well-ventilated place away from direct sunlight and heat.[8][9]
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o Container: Keep containers tightly closed.[1][8]
o Flammables Cabinet: Store in a dedicated flammables cabinet.[1]
» Incompatibilities: Avoid contact with strong oxidizing agents and bases.[1][14]

Emergency Procedures

First Aid Measures
Exposure Route First Aid Protocol References

Remove the victim to fresh air
and keep them at restin a
comfortable breathing position.
[1][8][14] Seek medical

attention if you feel unwell.[1]

[8]

Inhalation

Immediately remove all
contaminated clothing.[1][8]
[14] Rinse the skin with plenty
of water.[1][8][14] If skin

irritation occurs, get medical

Skin Contact

attention.[8]

Rinse cautiously with water for
several minutes.[1][14]
Remove contact lenses if

Eye Contact present and easy to do so.[1]
[14] Continue rinsing for at
least 15 minutes and consult

an eye specialist.[1][8]

Rinse mouth.[1][8] Do not
induce vomiting.[15]

Ingestion Immediately drink 200-300 ml
of water and seek medical

attention.[8]
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry powder, water spray, carbon dioxide (CO2), or foam.

[61[8]
o Unsuitable Extinguishing Media: Do not use a water jet.[3]

» Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back.[7][14] Forms explosive mixtures with air at elevated temperatures.[6][7]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[15]

e Procedure: Cool endangered containers with a water spray.[S]

Spill Cleanup Protocol

» Eliminate Ignition Sources: Immediately remove all sources of ignition from the area.[1][14]
[17]

» Ventilate the Area: Ensure adequate ventilation.[1][18]
o Evacuate Personnel: Evacuate non-essential personnel from the spill area.[8][17]

o Contain the Spill: Prevent further leakage or spillage.[18] Use absorbent pads or socks to
contain the spill.[17]

o Absorb the Spill: Absorb the spill with an inert, non-combustible material such as sand,
vermiculite, or activated carbon.[1][17]

» Collect and Dispose: Collect the absorbed material using non-sparking tools and place it in a
suitable, sealed container for disposal.[1][14]

o Decontaminate: Clean the spill area thoroughly with a mild detergent solution.[17]

» Waste Disposal: Dispose of the waste in accordance with all federal, state, and local
regulations.[1][8]

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.sigmaaldrich.com/HK/en/sds/aldrich/w504009?userType=undefined
https://download.basf.com/p1/000000000030034749_SDS_GEN_00/en_UN/PENTYLACETAT_30034749_SDS_GEN_00_en_4-0.pdf
https://download.basf.com/p1/000000000030034749_SDS_GEN_00/en_UN/PENTYLACETAT_30034749_SDS_GEN_00_en_4-0.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/66962?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAL10852&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/en/sds/aldrich/w504009?userType=undefined
https://www.sigmaaldrich.com/US/en/sds/sial/66962?userType=undefined
https://labchem-wako.fujifilm.com/sds/W01W0101-0362JGHEEN.pdf
https://download.basf.com/p1/000000000030034749_SDS_GEN_00/en_UN/PENTYLACETAT_30034749_SDS_GEN_00_en_4-0.pdf
https://www.flinnsci.com/sds_71-amyl-acetate-pentyl-acetate/sds_71/
https://www.fishersci.com/store/msds?partNumber=AAL10852&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://lin-web.clarkson.edu/~skrishna/Chemical_Spill_Procedures.pdf
https://www.flinnsci.com/sds_71-amyl-acetate-pentyl-acetate/sds_71/
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://download.basf.com/p1/000000000030034749_SDS_GEN_00/en_UN/PENTYLACETAT_30034749_SDS_GEN_00_en_4-0.pdf
https://lin-web.clarkson.edu/~skrishna/Chemical_Spill_Procedures.pdf
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://lin-web.clarkson.edu/~skrishna/Chemical_Spill_Procedures.pdf
https://www.flinnsci.com/sds_71-amyl-acetate-pentyl-acetate/sds_71/
https://lin-web.clarkson.edu/~skrishna/Chemical_Spill_Procedures.pdf
https://www.flinnsci.com/sds_71-amyl-acetate-pentyl-acetate/sds_71/
https://www.fishersci.com/store/msds?partNumber=AAL10852&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://lin-web.clarkson.edu/~skrishna/Chemical_Spill_Procedures.pdf
https://www.flinnsci.com/sds_71-amyl-acetate-pentyl-acetate/sds_71/
https://download.basf.com/p1/000000000030034749_SDS_GEN_00/en_UN/PENTYLACETAT_30034749_SDS_GEN_00_en_4-0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Visualized Workflows

The following diagrams illustrate key safety and logical workflows for handling pentyl acetate
in the laboratory.
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Pentyl Acetate Hazard Communication Workflow
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Caption: Pentyl Acetate Hazard Communication Workflow.
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Pentyl Acetate Spill Response Decision Tree
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Caption: Pentyl Acetate Spill Response Decision Tree.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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